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Executive Summary & Strategic Context

4-Hydroxymethylpiperidine hydrochloride (CAS: 90748-01-9), also known as 4-
piperidinemethanol hydrochloride, is a critical pharmacophore in medicinal chemistry. It serves
as a bifunctional building block—offering both a secondary amine and a primary alcohol—
essential for synthesizing analgesics, neuroactive agents, and kinase inhibitors.

While often perceived as a standard reagent, its hygroscopic nature and irritant profile present
specific challenges in high-precision drug development. Improper handling not only
compromises operator safety but can introduce stoichiometric errors due to water absorption,
leading to failed couplings or impurity formation in downstream synthesis. This guide
synthesizes field-proven safety protocols with physicochemical insights to ensure both
personnel protection and data integrity.

Physicochemical Identity & Hazard Profiling[1][2]

The hydrochloride salt form improves stability compared to the free base (4-
piperidinemethanol), but it retains significant irritation potential.

Table 1: Physicochemical & Hazard Data
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Specification | Data

Chemical Name

4-Hydroxymethylpiperidine hydrochloride

CAS Number

90748-01-9

Molecular Formula

CeH13NO[L][2][3][4][5][6] - HC

Molecular Weight 151.63 g/mol
Appearance White to off-white crystalline powder
Melting Point 119-129 °C
N Highly soluble in water, methanol; sparingly

Solubility ]

soluble in non-polar solvents.

Hygroscopic. Stable under recommended
Stability storage (2-8°C), but absorbs atmospheric

moisture.

GHS Classification

Warning.[7][8] Skin Irrit. 2 (H315), Eye Irrit.[9]
2A (H319), STOT SE 3 (H335).

Critical Insight: The hygroscopicity of this salt is the primary variable affecting experimental

reproducibility. A 2% water uptake by weight can shift the molar equivalence in sensitive

acylation or alkylation reactions, leading to incomplete conversion.

Risk Assessment & Engineering Controls

Effective safety is a hierarchy. Reliance on PPE alone is a failure of protocol. The primary

defense against 4-Hydroxymethylpiperidine hydrochloride is containment and moisture

control.

Diagram 1: Risk Assessment & Control Logic
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This decision tree illustrates the hierarchy of controls required before initiating work.

Start: Task Assessment

Identify Hazard:
Irritant Dust & Hygroscopic

Quantity > 10g?

Engineering Control:
Powder Containment Hood
(HEPA Filtered)

Engineering Control:
Standard Fume Hood

Environmental Control:
Relative Humidity < 40%

PPE Selection:
Nitrile Gloves + Safety Glasses

Proceed to Operation

Click to download full resolution via product page

Caption: Operational logic flow for determining engineering controls based on quantity and
hazard profile.

Personal Protective Equipment (PPE) Matrix
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For this compound, the risk of skin absorption is lower than the free base, but contact
dermatitis and mucous membrane irritation remain risks.

. Hand EyelFace Body .
Activity ) ) . Respiratory
Protection Protection Protection
o Nitrile (0.11mm, Safety Glasses Standard Lab Fume hood
Weighing (<19) : . . .
min) w/ Side Shields Coat sufficient
Bulk Handling Double Nitrile or Chemical Lab Coat + N95 (if outside
(>109) Neoprene Goggles Tyvek Sleeves hood)
] Nitrile (Splash Standard Lab Fume hood
Solution Prep ) Safety Glasses o
protection) Coat sufficient
) Nitrile (Double Chemical Chemical )
Spill Cleanup ) P100 Respirator
gloved) Goggles Resistant Apron

Operational Handling Protocols
Protocol A: Precision Weighing (Hygroscopic
Management)

Objective: To weigh the compound without water uptake affecting stoichiometry.
e Preparation:
o Equip a static-free spatula.

o Ensure the balance is located within a draft-shielded enclosure or a low-turbulence fume
hood.

o Pre-dry: If the container has been opened previously without a desiccator, dry the reagent
in a vacuum oven at 40°C for 4 hours prior to use.

e Transfer:
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o Minimize the "lid-off" time. Open the container only when the weighing boat is tared and

ready.

o Why: The HCI salt will rapidly form clumping aggregates in humid air (>50% RH), making
accurate transfer difficult and altering the mass.

o Dissolution:

o Add the solvent (e.g., Methanol, DMF) to the weighing vessel immediately after weighing

to lock in the mass.

o Note: The dissolution is slightly endothermic; ensure complete solubilization before adding
reagents like TEA or DIPEA, which will liberate the free base in situ.

Protocol B: Reaction Setup (In Situ Free Basing)

Objective: Safe conversion to the reactive amine species.

o Setup: Clamp the reaction vessel securely in the fume hood.

» Addition: Dissolve 4-Hydroxymethylpiperidine HCI in the reaction solvent.
¢ Neutralization: Add the organic base (e.g., Triethylamine) dropwise.

o Observation: You may observe the precipitation of Triethylamine hydrochloride (white
solid). This confirms the liberation of the 4-hydroxymethylpiperidine free base.

o Safety: This step is not highly exothermic, but ensure stirring is adequate to prevent

localized concentration hotspots.

Emergency Response & Waste Management

In the event of exposure, the speed of response dictates the severity of the injury. The HCI salt
forms hydrochloric acid upon contact with moisture in the eyes or respiratory tract.

Diagram 2: Emergency Response Logic

This workflow dictates the immediate actions required upon exposure.[6][8][10]
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Caption: Immediate response protocols for different exposure routes.

Disposal Procedures[1][6][7][8][9][11]

¢ Solid Waste: Dispose of contaminated solids (gloves, weighing boats) in the "Hazardous
Solid Waste" bin.

¢ Liguid Waste: Aqueous streams containing this compound should be adjusted to pH 6-8
before disposal into the "Aqueous Basic/Neutral" waste stream. Organic streams go to
"Halogenated" or "Non-Halogenated" solvent waste as appropriate.

e Do not dispose of down the drain; the compound has potential aquatic toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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